Cas no 88347-70-0 (2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate)

• Product name: 2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate
• CAS No: 88347-70-0
• MF: C₁₃H₂₆O₁₂
• MW: 374.338346004486
• CID: 636114
• PubChem ID: 71408899

2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate
• acetic acid,2-methylbut-2-ene-1,1,4,4-tetrol
• DTXSID70828677
• 88347-70-0
• Acetic acid--2-methylbut-2-ene-1,1,4,4-tetrol (4/1)

• Inchi： InChI=1S/C5H10O4.4C2H4O2/c1-3(5(8)9)2-4(6)7;4*1-2(3)4/h2,4-9H,1H3;4*1H3,(H,3,4)
• InChI Key： IPDWGCSNUUKLRY-UHFFFAOYSA-N
• SMILES： CC(=CC(O)O)C(O)O.CC(=O)O.CC(=O)O.CC(=O)O.CC(=O)O

Computed Properties

• Exact Mass: 374.14242626g/mol
• Monoisotopic Mass: 374.14242626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 230Ų